Cas no 349613-51-0 (<br>3-(2-chlorophenyl)-5-methyl-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)isoxa zole-4-carboxamide)

• Product Name: <br>3-(2-chlorophenyl)-5-methyl-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)isoxa zole-4-carboxamide
• CAS No: 349613-51-0
• MF: C₂₅H₁₈ClN₃O₂S
• MW: 459.947323322296
• MDL: MFCD00830044
• CID: 3097373
• PubChem ID: 1931816
• Update Time: 2025-10-22

<br>3-(2-chlorophenyl)-5-methyl-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)isoxa zole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• <br>3-(2-chlorophenyl)-5-methyl-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)isoxa zole-4-carboxamide
• STK045192
• AKOS001645299
• CS-0323420
• ZNA61351
• CCG-242494
• 3-(2-chlorophenyl)-5-methyl-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-1,2-oxazole-4-carboxamide
• 349613-51-0
• 3-(2-chlorophenyl)-5-methyl-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)isoxazole-4-carboxamide
• MS-7723
• (3-(2-CHLOROPHENYL)-5-METHYLISOXAZOL-4-YL)-N-(4-(6-METHYLBENZOTHIAZOL-2-YL)PHENYL)FORMAMIDE
• SR-01000476558
• SR-01000476558-1
• MFCD00830044

• MDL： MFCD00830044
• Inchi： 1S/C25H18ClN3O2S/c1-14-7-12-20-21(13-14)32-25(28-20)16-8-10-17(11-9-16)27-24(30)22-15(2)31-29-23(22)18-5-3-4-6-19(18)26/h3-13H,1-2H3,(H,27,30)
• InChI Key： WZLBRXIOBPBGFL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(NC2C=CC(=CC=2)C2=NC3C=CC(C)=CC=3S2)=O)=C(C)ON=1

Computed Properties

• Exact Mass: 459.0808257Da
• Monoisotopic Mass: 459.0808257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 96.3Ų

Additional information on <br>3-(2-chlorophenyl)-5-methyl-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)isoxa zole-4-carboxamide

Recent Advances in the Study of 3-(2-chlorophenyl)-5-methyl-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)isoxazole-4-carboxamide (CAS: 349613-51-0)

The compound 3-(2-chlorophenyl)-5-methyl-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)isoxazole-4-carboxamide (CAS: 349613-51-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This molecule, characterized by its unique isoxazole and benzothiazole moieties, has been the subject of extensive research aimed at elucidating its mechanism of action, therapeutic potential, and optimization for clinical applications.

Recent studies have focused on the compound's role as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 349613-51-0 exhibits high selectivity for the JAK-STAT signaling pathway, which is implicated in various autoimmune diseases and cancers. The study utilized in vitro and in vivo models to validate the compound's efficacy in reducing inflammatory cytokine production and tumor growth, with minimal off-target effects.

Further investigations into the structural-activity relationship (SAR) of 349613-51-0 have revealed that modifications to the chlorophenyl and benzothiazole groups can significantly enhance its binding affinity and pharmacokinetic properties. A collaborative research effort between academic and industrial laboratories, reported in Bioorganic & Medicinal Chemistry Letters, identified several derivatives with improved solubility and oral bioavailability, paving the way for potential drug development.

In addition to its kinase inhibitory activity, recent preclinical studies have explored the compound's potential in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience highlighted its ability to modulate tau protein aggregation, a hallmark of Alzheimer's disease, suggesting a novel therapeutic avenue for further exploration. The study employed advanced computational modeling and biophysical assays to characterize the interaction between 349613-51-0 and tau fibrils.

Despite these promising findings, challenges remain in the clinical translation of 349613-51-0. Issues such as metabolic stability, toxicity profiles, and formulation optimization are currently under investigation. Ongoing research aims to address these hurdles through innovative drug delivery systems and combination therapies, as evidenced by recent patent filings and conference presentations.

In conclusion, 3-(2-chlorophenyl)-5-methyl-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)isoxazole-4-carboxamide represents a versatile scaffold with broad therapeutic potential. Continued research efforts are expected to further elucidate its applications and optimize its properties for clinical use, making it a compound of significant interest in the pharmaceutical industry.